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Compound of Interest

Compound Name: Jagged-1 (188-204)

Cat. No.: B612627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Jagged-1 is a key ligand in the Notch signaling pathway, a critical cell-to-cell communication

system that governs a wide array of cellular processes, including proliferation, differentiation,

and apoptosis. The Jagged-1 (188-204) peptide is a 17-amino acid fragment derived from the

Delta/Serrate/Lag2 (DSL) domain of the human Jagged-1 protein.[1][2] This peptide acts as a

Notch agonist, capable of activating Notch signaling.[3][4][5] It is a valuable tool for studying

the functional roles of the Notch pathway in various biological systems, including immunology,

oncology, and developmental biology.[3][4][5][6] For instance, it has been shown to induce the

maturation of human dendritic cells, drive the proliferation of multiple myeloma cells, and

promote the complete maturation of human keratinocytes through NF-kappaB and

PPARgamma activation.[3][4][5]

These application notes provide detailed protocols for the reconstitution, storage, and

application of lyophilized Jagged-1 (188-204) peptide to ensure its optimal performance in

research settings.
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Property Value Reference

Sequence

H-Cys-Asp-Asp-Tyr-Tyr-Tyr-

Gly-Phe-Gly-Cys-Asn-Lys-

Phe-Cys-Arg-Pro-Arg-OH

[7][8]

One-Letter Code CDDYYYGFGCNKFCRPR [7][8]

Molecular Weight ~2107.4 g/mol [7][8][9]

Appearance Lyophilized white powder [7]

Purity Typically ≥95% by HPLC [7][9]

Reconstitution and Storage Protocols
Proper reconstitution and storage are critical for maintaining the biological activity of the

Jagged-1 (188-204) peptide. The lyophilized peptide is stable at -20°C for extended periods

(up to 3 years).[3]

Reconstitution Protocol
The choice of solvent will depend on the experimental application.

For in vitro cell culture experiments:

Solvent Selection: Use sterile, high-purity solvents. Dimethyl sulfoxide (DMSO) is a common

solvent for creating a concentrated stock solution.[3][7] For some applications, distilled or

higher quality water can be used to achieve a concentration of 0.5-1 mg/mL.[7]

Preparation of Stock Solution:

Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

Aseptically add the appropriate volume of solvent to the vial to achieve the desired stock

concentration. For example, to create a 1 mg/mL stock solution from 1 mg of peptide, add

1 mL of solvent.
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Gently vortex or swirl the vial to ensure the peptide is completely dissolved.[7] Brief

sonication may aid in the dissolution of peptides with poor solubility.[6][7]

Working Solution: Dilute the stock solution to the final working concentration using the

appropriate cell culture medium.

For in vivo applications:

A multi-step solvent system is often required for in vivo formulations. An example formulation is

as follows: 5% DMSO, 40% PEG300, 5% Tween 80, and 50% ddH2O.[3] To prepare a 1 mL

working solution at 5 mg/mL, for instance, you would add 50 µL of a 100 mg/mL DMSO stock

solution to 400 µL of PEG300, mix well, then add 50 µL of Tween 80, mix again, and finally add

500 µL of ddH2O.[3] It is recommended to use the mixed solution immediately.[3]

Storage of Reconstituted Peptide
Stock Solutions: Aliquot the reconstituted stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.[3][7]

Storage Temperature: Store the aliquots at -20°C or -80°C.[3][7]

Stability: Stock solutions in DMSO can be stored for up to 1 year at -80°C and for 1 month at

-20°C.[3]

Condition Storage Temperature Duration

Lyophilized Powder -20°C Up to 3 years[3]

Reconstituted in DMSO -80°C Up to 1 year[3]

Reconstituted in DMSO -20°C Up to 1 month[3]

Jagged-1 (188-204) Signaling Pathway
Jagged-1 (188-204) peptide activates the Notch signaling pathway by binding to Notch

receptors on adjacent cells. This interaction leads to a series of proteolytic cleavages of the

receptor, ultimately releasing the Notch intracellular domain (NICD). The NICD then

translocates to the nucleus to regulate the transcription of target genes.
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Jagged-1 (188-204) signaling pathway.

Experimental Protocols
In Vitro Cell-Based Assay Workflow
This generalized workflow can be adapted for various cell types to assess the biological activity

of Jagged-1 (188-204).

Start

Reconstitute Lyophilized
Jagged-1 (188-204) Peptide

Treat Cells with Peptide
(and Controls)

Culture Target Cells

Incubate for
Specified Duration

Analyze Cellular Response
(e.g., qPCR, Western Blot, Flow Cytometry)

End
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General experimental workflow for in vitro assays.

Example Application: Induction of Keratinocyte
Maturation
This protocol is based on studies demonstrating the effect of Jagged-1 (188-204) on human

keratinocytes.[5]

Cell Culture: Culture human keratinocytes in an appropriate growth medium.

Peptide Preparation: Reconstitute Jagged-1 (188-204) in a suitable solvent (e.g., DMSO) to

create a stock solution. Prepare a working solution by diluting the stock in the cell culture

medium to a final concentration of 40 µM.[5] A scrambled peptide control should be used in

parallel.

Treatment: Treat the keratinocytes with the 40 µM Jagged-1 (188-204) peptide solution or

the scrambled peptide control.

Incubation: Incubate the cells for 72 hours.[5]

Analysis: Assess keratinocyte maturation by analyzing the expression of maturation markers

such as loricrin and involucrin via qPCR or Western blotting.

Example Application: Enhancement of Store-Operated
Ca2+ Entry
This protocol is adapted from studies on human pulmonary artery smooth muscle cells

(PASMCs).[5][10][11]

Cell Culture: Culture human PASMCs in a suitable growth medium.

Peptide Preparation: Prepare a working solution of Jagged-1 (188-204) in the appropriate

buffer or medium at concentrations ranging from 5 µM to 500 µM.[10] A scrambled peptide

should be used as a negative control.[10]

Treatment: Treat the PASMCs with the Jagged-1 (188-204) peptide for 30 minutes.[10][11]
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Induction of SOCE: Induce store-operated Ca2+ entry (SOCE) by passively depleting

intracellular Ca2+ stores (e.g., with 10 µM cyclopiazonic acid).[10]

Analysis: Measure the changes in cytosolic Ca2+ concentration using a suitable fluorescent

indicator to determine the effect on SOCE.

Quantitative Data Summary
Application Cell Type

Concentrati
on

Incubation
Time

Effect Reference

Keratinocyte

Maturation

Human

Keratinocytes
40 µM 72 hours

Induces

complete

maturation

[5]

Enhancement

of SOCE

Human

Pulmonary

Artery

Smooth

Muscle Cells

50 µM 24 hours

Enhances

store-

operated

Ca2+ entry

[5]

Tracheal

Culture

Murine

Tracheas
40 µM Not Specified

Notch

signaling

activation

[7]

Proliferation

of Myeloma

Cells

Multiple

Myeloma

Cells

Not Specified Not Specified
Drives

proliferation
[6]
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Issue Possible Cause Suggested Solution

Peptide will not dissolve
Incorrect solvent; peptide

concentration is too high.

Try brief sonication.[6][7]

Ensure you are using a

recommended solvent (e.g.,

DMSO). Reconstitute at a

lower concentration.

No biological effect observed
Improper storage leading to

degradation; incorrect dosage.

Ensure the peptide has been

stored correctly and avoid

repeated freeze-thaw cycles.

[3][7] Perform a dose-response

experiment to determine the

optimal concentration for your

system.

Inconsistent results

Variability in reconstitution;

inconsistent cell culture

conditions.

Prepare a fresh stock solution.

Ensure consistent cell passage

number and density.

For research use only. Not for use in diagnostic procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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